Cas no 871482-74-5 (1H-Inden-1-one,3a,4,5,6,7,7a-hexahydro-3-hydroxy-2-nonyl-, (3aR,7aS)-rel-)

• Product Name: 1H-Inden-1-one,3a,4,5,6,7,7a-hexahydro-3-hydroxy-2-nonyl-, (3aR,7aS)-rel-
• CAS No: 871482-74-5
• MF: C₁₈H₃₀O₂
• MW: 278.429605960846
• CID: 719339
• PubChem ID: 11587215
• Update Time: 2025-04-19

1H-Inden-1-one,3a,4,5,6,7,7a-hexahydro-3-hydroxy-2-nonyl-, (3aR,7aS)-rel- Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-one,3a,4,5,6,7,7a-hexahydro-3-hydroxy-2-nonyl-, (3aR,7aS)-rel-
• (3aR,7aS)-3-hydroxy-2-nonyl-3a,4,5,6,7,7a-hexahydroinden-1-one
• CIS-3-HYDROXY-2-NONYL-3A,4,5,6,7,7A-HEXAHYDROINDEN-1-ONE
• DTXSID80469035
• 871482-74-5

• Inchi： 1S/C18H30O2/c1-2-3-4-5-6-7-8-13-16-17(19)14-11-9-10-12-15(14)18(16)20/h14-15,19H,2-13H2,1H3/t14-,15+/m1/s1
• InChI Key： WBXOMRRYQRUZHJ-CABCVRRESA-N
• SMILES： OC1=C(CCCCCCCCC)C([C@H]2CCCC[C@H]21)=O

Computed Properties

• Exact Mass: 278.22500
• Monoisotopic Mass: 278.224580195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.007
• Boiling Point: 402.547°C at 760 mmHg
• Flash Point: 171.896°C
• Refractive Index: 1.509
• PSA: 37.30000
• LogP: 5.32830